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Compound of Interest

Compound Name: 1-Nonene

Cat. No.: B085954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of 1-nonene. The information is curated for professionals in research, science, and

drug development who require precise data for modeling, process design, and safety

assessments. This document summarizes key quantitative data in structured tables, outlines

the experimental protocols used for their determination, and visualizes the primary industrial

reaction pathways of 1-nonene.

Core Thermodynamic Data of 1-Nonene
The following tables provide a summary of the essential thermodynamic and physical

properties of 1-nonene.

Table 1: General and Physical Properties of 1-Nonene
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Property Value Source

Molecular Formula C₉H₁₈ --INVALID-LINK--

Molecular Weight 126.24 g/mol --INVALID-LINK--

CAS Number 124-11-8 --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Odor Gasoline-like --INVALID-LINK--

Density 0.73 g/mL at 25 °C --INVALID-LINK--

Boiling Point 146 °C --INVALID-LINK--

Melting Point -81 °C --INVALID-LINK--

Vapor Pressure 11 mm Hg at 37.7 °C --INVALID-LINK--

Solubility
Insoluble in water, soluble in

alcohol
--INVALID-LINK--

Table 2: Enthalpy, Entropy, and Gibbs Free Energy of 1-Nonene
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Property Value Unit Source

Standard Enthalpy of

Formation (ΔfH°gas)
-103.60 kJ/mol --INVALID-LINK--

Standard Gibbs Free

Energy of Formation

(ΔfG°)

112.80 kJ/mol --INVALID-LINK--

Heat of Combustion

(Gross, Δc,grossH)
5965.13 kJ/mol --INVALID-LINK--

Heat of Combustion

(Net, Δc,netH)
5568.988 kJ/mol --INVALID-LINK--

Enthalpy of

Vaporization (ΔvapH°)
44.7 ± 0.2 kJ/mol --INVALID-LINK--

Enthalpy of Reaction

(Hydrogenation, ΔrH°)
-124.3 ± 1.0 kJ/mol --INVALID-LINK--

Standard Molar

Entropy (S°liquid)
392.54 J/mol*K --INVALID-LINK--

Table 3: Heat Capacity of 1-Nonene

Property Value Unit
Temperature
(K)

Source

Liquid Phase

Molar Heat

Capacity

(Cp,liquid)

270.36 J/mol*K 298.15 --INVALID-LINK--

Experimental Protocols
The determination of the thermodynamic properties of 1-nonene relies on precise calorimetric

techniques. The following sections describe the general methodologies for measuring key

thermodynamic parameters.
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Adiabatic Calorimetry for Heat Capacity Measurement
Adiabatic calorimetry is a highly accurate method for determining the heat capacity of liquids

like 1-nonene. The fundamental principle of this technique is to minimize heat exchange

between the calorimeter and its surroundings, creating a near-perfectly insulated system.[1][2]

General Experimental Workflow:

Sample Preparation and Loading: A precisely weighed sample of high-purity 1-nonene is

placed into a sealed vessel, often referred to as a "bomb," within the calorimeter.

System Equilibration: The calorimeter is brought to a stable initial temperature, and the

surrounding adiabatic shield is heated or cooled to match the temperature of the sample

vessel, minimizing the temperature gradient between them.

Energy Input: A known quantity of electrical energy is introduced to the sample via a heater,

causing a gradual increase in its temperature.

Temperature Monitoring: The temperature of the sample is continuously monitored with high-

precision thermometers.

Data Acquisition: The temperature change (ΔT) resulting from the known energy input (Q) is

recorded.

Calculation of Heat Capacity: The heat capacity (Cp) is calculated using the formula: Cp = Q

/ (m * ΔT) where m is the mass of the sample. Corrections are made for the heat capacity of

the calorimeter vessel itself.

The use of a twin-bomb arrangement, where one bomb contains the sample and the other is a

reference, can enhance the accuracy by allowing for the measurement of energy differences,

thus minimizing corrections for heat losses.[1]

Bomb Calorimetry for Heat of Combustion
Bomb calorimetry is the standard method for determining the heat of combustion of liquid and

solid samples, including 1-nonene.[3][4] The reaction is carried out at constant volume.

General Experimental Workflow:
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Sample Preparation: A known mass of 1-nonene is placed in a crucible within a high-

pressure stainless steel vessel called a bomb. A fuse wire is positioned in contact with the

sample.

Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen, typically

to around 20-30 atm.[5]

Calorimeter Assembly: The bomb is submerged in a known volume of water in an insulated

container (the calorimeter). The initial temperature of the water is recorded.

Ignition: The sample is ignited by passing an electrical current through the fuse wire.

Temperature Measurement: The complete combustion of 1-nonene releases heat, which is

absorbed by the bomb and the surrounding water, causing a temperature rise. The final

equilibrium temperature is recorded.

Calculation of Heat of Combustion: The heat released by the combustion reaction is

calculated from the temperature change and the total heat capacity of the calorimeter system

(including the bomb, water, and other components). The heat capacity of the calorimeter is

typically determined by calibrating it with a substance of known heat of combustion, such as

benzoic acid.

Industrial Reaction Pathways of 1-Nonene
1-Nonene is a key intermediate in the chemical industry, primarily utilized in the production of

surfactants and polymers.[6] The following diagram illustrates these major reaction pathways.
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Caption: Industrial uses of 1-nonene.

The diagram above illustrates the primary industrial applications of 1-nonene. It is synthesized

from the oligomerization of propene and subsequently used in two main processes. The first is

the alkylation of phenol to produce nonylphenol, a precursor to surfactants and detergents.[7]

[8][9][10] The second major application is its polymerization to form poly(1-nonene), which has

applications in coatings, adhesives, and as a plasticizer.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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